![molecular formula C14H22N2O B5664406 N-[4-(diethylamino)phenyl]-2-methylpropanamide](/img/structure/B5664406.png)
N-[4-(diethylamino)phenyl]-2-methylpropanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of N-[4-(Diethylamino)phenyl]-2-methylpropanamide and related compounds involves intricate chemical reactions, showcasing the versatility of this molecule in organic synthesis. For instance, the chemoselective reactions of certain propanamide derivatives with electrophiles result in the formation of hexahydro-4-pyrimidinones or oxazolidines, highlighting the compound's reactivity towards dihaloalkanes and aldehydes, supported by 'ab initio' calculations (Hajji et al., 2002). Additionally, the synthesis of related compounds featuring the diethylamino group involves reactions with carbon-14 labelled compounds, showcasing the compound's role in generating radioisotope-labelled molecules for further research applications (Gawell, 2003).
Molecular Structure Analysis
The molecular structure of N-[4-(Diethylamino)phenyl]-2-methylpropanamide, including related compounds, has been elucidated through various spectroscopic and crystallographic techniques. For example, the crystal structures of certain diethylamino derivatives reveal a biphenyl twist angle of approximately 45 degrees, with molecular packing stabilized by N-H...N hydrogen bonds, indicating the importance of molecular geometry in determining the compound's physical and chemical properties (Pandi et al., 2001).
Chemical Reactions and Properties
N-[4-(Diethylamino)phenyl]-2-methylpropanamide undergoes various chemical reactions, contributing to its broad utility in synthetic chemistry. The compound's reactivity facilitates the formation of complex molecular structures, as evidenced by the synthesis of ion-associate complexes through ion-associate reactions, which play a crucial role in understanding bioactive molecule-receptor interactions (Mostafa et al., 2023).
Physical Properties Analysis
The physical properties of N-[4-(Diethylamino)phenyl]-2-methylpropanamide, such as solubility, crystallinity, and phase behavior, are critical for its application in various chemical syntheses. These properties are influenced by the compound's molecular structure, with studies revealing insights into the crystalline structure and behavior of related compounds (Demir et al., 2016).
Chemical Properties Analysis
The chemical properties of N-[4-(Diethylamino)phenyl]-2-methylpropanamide, including reactivity, stability, and interaction with other chemical species, underscore its utility in organic synthesis. Detailed studies on the compound's chemical behavior provide a foundation for developing new synthetic methodologies and materials (Yang & Lin, 1994).
properties
IUPAC Name |
N-[4-(diethylamino)phenyl]-2-methylpropanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H22N2O/c1-5-16(6-2)13-9-7-12(8-10-13)15-14(17)11(3)4/h7-11H,5-6H2,1-4H3,(H,15,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YFAUXYURAHJHNL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C1=CC=C(C=C1)NC(=O)C(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H22N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.